Cas no 139004-96-9 (tert-butyl N-[[(2R)-2-piperidyl]methyl]carbamate)

• Product Name: tert-butyl N-[[(2R)-2-piperidyl]methyl]carbamate
• CAS No: 139004-96-9
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD06738954
• CID: 836278
• PubChem ID: 1501972
• Update Time: 2025-07-22

tert-butyl N-[[(2R)-2-piperidyl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl (piperidin-2-ylmethyl)carbamate
• (R)-Piperidin-2-ylmethylcarbamic acid tert-butyl ester hydrochloride
• (R)-2-Boc-Aminomethylpiperidine hydrochloride
• (R)-PIPERIDIN-2-YLMETHYL-CARBAMIC ACID TERT-BUTYL ESTER
• (R)-Piperidin-2-ylmethylcarbamic acid tert-butyl ester
• Carbamic acid, N-[(2R)-2-piperidinylmethyl]-1,1-dimethylethyl ester
• R-2-BOC-AMINOMETHYL-PIPERIDINE-HCL
• tert-Butyl (R)-(piperidin-2-ylmethyl)carbamate
• tert-butyl N-[(2R)-piperidin-2-ylmethyl]carbamate
• tert-butyl N-[[(2R)-piperidin-2-yl]methyl]carbamate
• tert-butyl N-{[(2R)-piperidin-2-yl]methyl}carbamate
• Carbamic acid, (2-piperidinylmethyl)-, 1,1-dimethylethyl ester, (R)-
• tert-butyl N-[[(2R)-2-piperidyl]methyl]carbamate
• DIRUVVRMWMDZAE-SECBINFHSA-N
• (R)-2-Boc-aminomethyl-piperidine
• EN300-365280
• (R)-1-piperidin-2-ylmethyl-carbamic acid tert-butyl ester
• (R)-tert-Butyl(piperidin-2-ylmethyl)carbamate
• LS-1008
• CS-0005348
• SCHEMBL16528516
• (R)-2-Boc-aminomethyl-piperidine, >=95%
• Carbamic acid, N-[(2R)-2-piperidinylmethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(2S)-piperidin-2-ylmethyl]carbamate
• MFCD06738954
• DTXSID801205580
• (R)-tert-Butyl (piperidin-2-ylmethyl)carbamate, AldrichCPR
• 139004-96-9
• AKOS015918766
• 1,1-Dimethylethyl N-[(2R)-2-piperidinylmethyl]carbamate

• MDL： MFCD06738954
• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-8-9-6-4-5-7-12-9/h9,12H,4-8H2,1-3H3,(H,13,14)/t9-/m1/s1
• InChI Key： DIRUVVRMWMDZAE-SECBINFHSA-N
• SMILES： O(C(NC[C@H]1CCCCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.14500
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 1.4

Experimental Properties

• PSA: 50.36000
• LogP: 3.17490

tert-butyl N-[[(2R)-2-piperidyl]methyl]carbamate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-[[(2R)-2-piperidyl]methyl]carbamate

Introduction to Tert-butyl N-[[(2R)-2-piperidyl]methyl]carbamate (CAS No. 139004-96-9)

Tert-butyl N-[[(2R)-2-piperidyl]methyl]carbamate, a compound with the chemical identifier CAS No. 139004-96-9, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a (2R)-2-piperidyl moiety, contribute to its distinctive chemical and pharmacological properties.

The synthesis and characterization of Tert-butyl N-[[(2R)-2-piperidyl]methyl]carbamate have been subjects of extensive study in academic and industrial laboratories. The tert-butyl group, a branched alkyl group, is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a popular choice in drug design. On the other hand, the (2R)-2-piperidyl group introduces a chiral center, which is crucial for achieving enantioselective pharmacological effects. This chiral feature has been extensively explored in the development of novel therapeutic agents, particularly in the realm of central nervous system (CNS) drugs.

Recent advancements in the field of medicinal chemistry have highlighted the importance of carbamates as bioactive scaffolds. Carbamates exhibit a wide range of biological activities, including neuroprotective, anti-inflammatory, and antimicrobial properties. The compound Tert-butyl N-[[(2R)-2-piperidyl]methyl]carbamate has been investigated for its potential role in modulating various biological pathways. Studies have shown that this compound interacts with specific enzymes and receptors, leading to altered cellular responses that could be exploited for therapeutic purposes.

One of the most intriguing aspects of Tert-butyl N-[[(2R)-2-piperidyl]methyl]carbamate is its interaction with neurotransmitter systems. The (2R)-2-piperidyl moiety is structurally reminiscent of several neurotransmitters and their analogs, suggesting that this compound may influence neurotransmitter receptor activity. For instance, it has been hypothesized that this compound could interact with serotonin receptors, potentially leading to effects similar to those observed with selective serotonin reuptake inhibitors (SSRIs). However, further research is needed to fully elucidate these mechanisms.

The pharmaceutical industry has shown considerable interest in developing novel carbamate-based drugs due to their favorable pharmacokinetic profiles. Tert-butyl N-[[(2R)-2-piperidyl]methyl]carbamate exemplifies this trend, as it combines structural elements known to enhance drug-like properties such as solubility, bioavailability, and target specificity. The tert-butyl group not only improves lipophilicity but also protects against rapid metabolic degradation, thereby extending the half-life of the compound in vivo.

In vitro studies have demonstrated promising results regarding the biological activity of Tert-butyl N-[[(2R)-2-piperidyl]methyl]carbamate. These studies have revealed potential applications in treating neurological disorders, where modulation of neurotransmitter activity is key. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory effects by interacting with inflammatory pathways mediated by carbamate derivatives.

The synthesis of Tert-butyl N-[[(2R)-2-piperidyl]methyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The introduction of the (2R)-configuration at the piperidine ring is particularly challenging but crucial for achieving the desired pharmacological effects. Advanced synthetic techniques such as asymmetric catalysis have been employed to ensure high enantiomeric purity.

As research continues to uncover new therapeutic targets and mechanisms, compounds like Tert-butyl N-[[(2R)-2-piperidyl]methyl]carbamate are expected to play a significant role in drug discovery and development. The unique combination of structural features makes this compound a versatile tool for exploring new avenues in medicinal chemistry. Future studies may focus on optimizing its pharmacological profile through structure-activity relationship (SAR) analysis and exploring its potential in preclinical models.

The growing interest in carbamates as therapeutic agents underscores their significance in modern drug design. Tert-butyl N-[[(2R)-2-piperidyl]methyl]carbamate stands as a testament to the innovative approaches being taken to develop next-generation pharmaceuticals. By leveraging advances in synthetic chemistry and biopharmaceutical research, scientists are paving the way for new treatments that address unmet medical needs.

In conclusion, Tert-butyl N-[[(2R)-2-piperidyl]methyl]carbamate (CAS No. 139004-96-9) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly contribute to the advancement of therapeutic strategies across various medical disciplines.